Cas no 21018-71-3 (2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine
• CAS No: 21018-71-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD01552547
• CID: 1402133
• PubChem ID: 676764
• Update Time: 2025-06-08

2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 2-(3,5-dimethylpyrazol-1-yl)pyridine
• 1-(2-Pyridyl)-3,5-dimethylpyrazole; 2-(3,5-Dimethylpyrazol-1-yl)pyridine; 3,5-Dimethyl-1-(2-pyridyl)pyrazole
• G33996
• (3,5-dimethylpyrazol-1-yl) pyridine
• CS-0021777
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine
• EN300-31409
• Z50146948
• AKOS008956600
• DTXSID80350338
• DQJACDPPPOAZOZ-UHFFFAOYSA-N
• STL563322
• SCHEMBL3461571
• 21018-71-3
• 3,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrazole
• Cl-5800

• MDL： MFCD01552547
• Inchi： 1S/C10H11N3/c1-8-7-9(2)13(12-8)10-5-3-4-6-11-10/h3-7H,1-2H3
• InChI Key： DQJACDPPPOAZOZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CN=2)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine

Recent Advances in the Study of 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine (CAS: 21018-71-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine (CAS: 21018-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and pyrazole moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery, catalysis, and material science. Recent studies have focused on elucidating its biological activity, synthetic pathways, and potential therapeutic applications.

One of the key areas of research involves the exploration of 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine as a ligand in transition metal catalysis. A study published in the Journal of Organic Chemistry (2023) demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The compound's ability to stabilize metal centers and modulate reaction kinetics has opened new avenues for the development of more efficient and sustainable catalytic processes.

In the realm of drug discovery, 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine has been investigated for its potential as a scaffold for designing novel kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role in the inhibition of cyclin-dependent kinases (CDKs), which are implicated in various cancers. The compound's structural flexibility allows for modifications that enhance its binding affinity and selectivity, making it a valuable template for developing targeted therapies.

Another notable application of 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine is in the field of supramolecular chemistry. Researchers have utilized its ability to form stable coordination complexes with lanthanides, as reported in Inorganic Chemistry (2023). These complexes exhibit luminescent properties, which are being explored for use in bioimaging and sensing applications. The compound's versatility in forming diverse molecular architectures underscores its potential in advancing materials science.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine for commercial applications. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity, as detailed in a 2024 publication in Tetrahedron Letters. Additionally, ongoing research aims to further elucidate the compound's pharmacokinetic and toxicological profiles to ensure its suitability for clinical use.

In conclusion, 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine (CAS: 21018-71-3) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span catalysis, drug discovery, and materials science, driven by its unique structural and functional properties. Continued research and development efforts are expected to unlock further possibilities for this versatile molecule, paving the way for innovative solutions in science and medicine.